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Compound of Interest

Compound Name: 2-Chloroethyl 4-nitrobenzoate

CAS No.: 949-03-1

Cat. No.: B3373027

Get Quote

As a halogenated nitroaromatic compound, 2-Chloroethyl 4-nitrobenzoate (CAS: 949-03-1)

presents specific logistical and environmental challenges in laboratory waste management[1].

In drug development and synthetic research, this compound is utilized as a versatile building

block; however, its structural features—specifically the covalently bound chlorine atom and the

energetic nitro group—dictate strict adherence to specialized disposal protocols[2].

This guide outlines the mechanistic reasoning and operational procedures for the safe,

compliant disposal of 2-Chloroethyl 4-nitrobenzoate in a professional laboratory environment.

Physicochemical & Hazard Profile
Understanding the chemical nature of a substance is the foundation of any robust

Environmental Health and Safety (EHS) protocol. The presence of the chloroethyl group

categorizes this chemical strictly as Halogenated Organic Waste.

Mixing halogenated waste with non-halogenated waste streams is a critical operational failure.

Standard incineration of non-halogenated waste occurs at lower temperatures, which, if
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exposed to chlorinated compounds, can catalyze the formation of highly toxic polychlorinated

dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs). Therefore, segregation is paramount.

Data Summary: 2-Chloroethyl 4-nitrobenzoate
Property / Classification Detail Operational Implication

CAS Number 949-03-1[1]
Essential for accurate waste

manifesting.

Molecular Formula C9H8ClNO4
Confirms the presence of

halogen (Cl).

Molecular Weight 229.62 g/mol
Used for stoichiometric waste

calculations.

Waste Stream Category Halogenated Organic
Must not be mixed with

standard organic solvents.

Primary Hazards
Skin/Eye Irritant, Harmful if

Swallowed[2]

Requires specific PPE (Nitrile

gloves, safety goggles) during

handling and disposal.

Standard Operating Procedure: Disposal
Methodology
The following step-by-step methodology ensures regulatory compliance and minimizes

environmental impact during the disposal of 2-Chloroethyl 4-nitrobenzoate and its associated

reaction byproducts.

Step 1: Point-of-Generation Segregation
Action: Immediately designate a specific waste container exclusively for halogenated organic

compounds.

Causality: As noted, preventing the admixture of chlorinated compounds with non-

halogenated solvents (like ethanol or acetone) prevents the accidental synthesis of dioxins

during downstream waste processing and significantly reduces institutional disposal costs,

as halogenated waste requires specialized, energy-intensive destruction.
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Step 2: Primary Containment
Action: Collect the waste (solid or dissolved in halogenated solvents like dichloromethane) in

high-density polyethylene (HDPE) or polytetrafluoroethylene (PTFE) containers.

Causality: HDPE and PTFE offer superior chemical resistance against alkyl halides and

nitroaromatics compared to standard plastics, preventing container degradation, leaching, or

catastrophic failure during storage.

Step 3: GHS Labeling and Tracking
Action: Affix a globally harmonized system (GHS) compliant label detailing the exact

composition (e.g., "Waste 2-Chloroethyl 4-nitrobenzoate, 10% in Dichloromethane"). Mark

clearly with "HALOGENATED TOXIC WASTE".

Causality: Accurate manifesting is legally required by environmental protection agencies

(e.g., RCRA in the US) to ensure the receiving facility applies the correct destruction

methodology.

Step 4: Institutional Transfer and Final Disposition
Action: Transfer the sealed, labeled container to the institutional EHS department using

secondary containment (e.g., a chemical transport bucket). EHS will contract a licensed

hazardous waste facility for High-Temperature Incineration.

Causality: High-temperature incineration (typically >1100°C) equipped with specialized flue-

gas desulfurization and scrubber systems is the only recognized method to safely break the

carbon-chlorine bonds and neutralize the nitro group without releasing toxic byproducts into

the atmosphere.

Disposal Workflow Visualization
The following diagram illustrates the critical path for processing this specific chemical waste

stream, highlighting the divergence from standard organic waste.
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Caption: Workflow for the segregation and disposal of halogenated nitroaromatic laboratory

waste.
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Spill Response and Decontamination Protocol
In the event of an accidental release of 2-Chloroethyl 4-nitrobenzoate during handling or

disposal preparation:

Evacuate and Isolate: Clear the immediate area and ensure the laboratory fume hood is

operating at maximum exhaust.

PPE Verification: Responders must wear heavy-duty nitrile gloves, a lab coat, and chemical

splash goggles.

Containment: If solid, gently sweep up the material using non-sparking tools to avoid dust

generation. If dissolved in a solvent, use an inert, non-combustible absorbent material (e.g.,

vermiculite or sand). Do not use combustible materials like paper towels for nitroaromatic

spills.

Collection: Place all spilled material and contaminated absorbents into a designated

hazardous waste container as outlined in Step 2.

Surface Decontamination: Wash the affected surface with a mild detergent and water,

collecting the rinsate as hazardous waste, as it now contains trace amounts of the

halogenated compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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